Cas no 67828-34-6 (2-aminobenzothiazole-6-carboxylic acid monohydrobromide)
67828-34-6 structure
Product Name:2-aminobenzothiazole-6-carboxylic acid monohydrobromide
CAS No:67828-34-6
MF:C8H7BrN2O2S
MW:275.122379541397
CID:967231
PubChem ID:105720
Update Time:2025-04-19
2-aminobenzothiazole-6-carboxylic acid monohydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 2-aminobenzothiazole-6-carboxylic acid monohydrobromide
- 2-amino-1,3-benzothiazole-6-carboxylic acid,hydrobromide
- 2-amino-1,3-benzothiazole-6-carboxylic acid hydrobromide (1:1)
- 2-Amino-6-benzothiazolecarboxyic acid, hydrobromide
- 6-Benzothiazolecarboxylic acid, 2-amino-, hydrobromide (1:1)
- 6-Benzothiazolecarboxylic acid, 2-amino-, monohydrobromide
- EINECS 267-257-0
- NS00086337
- SCHEMBL10947640
- 6-Benzothiazolecarboxylic acid, 2-amino-, hydrobromide
- 2-aminobenzo[d]thiazole-6-carboxylic acid monohydrobromide
- 67828-34-6
- DTXSID4070661
- YTYCXYXLESVMGN-UHFFFAOYSA-N
-
- Inchi: 1S/C8H6N2O2S.BrH/c9-8-10-5-2-1-4(7(11)12)3-6(5)13-8;/h1-3H,(H2,9,10)(H,11,12);1H
- InChI Key: YTYCXYXLESVMGN-UHFFFAOYSA-N
- SMILES: Br.S1C(N)=NC2C=CC(C(=O)O)=CC1=2
Computed Properties
- Exact Mass: 273.94121
- Monoisotopic Mass: 273.941
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Boiling Point: 466.6°C at 760 mmHg
- Flash Point: 236°C
- PSA: 76.21
2-aminobenzothiazole-6-carboxylic acid monohydrobromide Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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